Cas no 1164535-23-2 (2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide)
2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide
- UROHDJGJSUGJNI-ISLYRVAYSA-N
- 2-[3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-[4-(4-morpholinyl)phenyl]acetamide
- AKOS002312117
- (E)-2-(3-methyl-2-(methylimino)-4-oxothiazolidin-5-yl)-N-(4-morpholinophenyl)acetamide
- AKOS016317969
- AKOS000570996
- F1457-0014
- MLS000088332
- SMR000072581
- MLS002541587
- HMS2459F16
- 2-[(2E)-3-METHYL-2-(METHYLIMINO)-4-OXO-1,3-THIAZOLIDIN-5-YL]-N-[4-(MORPHOLIN-4-YL)PHENYL]ACETAMIDE
- CHEMBL3199703
- AKOS024306209
- 1164535-23-2
- 2-(3-methyl-2-methylimino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-morpholin-4-ylphenyl)acetamide
-
- Inchi: 1S/C17H22N4O3S/c1-18-17-20(2)16(23)14(25-17)11-15(22)19-12-3-5-13(6-4-12)21-7-9-24-10-8-21/h3-6,14H,7-11H2,1-2H3,(H,19,22)/b18-17+
- InChI Key: UROHDJGJSUGJNI-ISLYRVAYSA-N
- SMILES: C(NC1=CC=C(N2CCOCC2)C=C1)(=O)CC1S/C(=N/C)/N(C)C1=O
Computed Properties
- Exact Mass: 362.14126175g/mol
- Monoisotopic Mass: 362.14126175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 99.5Ų
2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1457-0014-2μmol |
2-[(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-[4-(morpholin-4-yl)phenyl]acetamide |
1164535-23-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1457-0014-5μmol |
2-[(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-[4-(morpholin-4-yl)phenyl]acetamide |
1164535-23-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1457-0014-10μmol |
2-[(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-[4-(morpholin-4-yl)phenyl]acetamide |
1164535-23-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1457-0014-20μmol |
2-[(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-[4-(morpholin-4-yl)phenyl]acetamide |
1164535-23-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1457-0014-1mg |
2-[(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-[4-(morpholin-4-yl)phenyl]acetamide |
1164535-23-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1457-0014-2mg |
2-[(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-[4-(morpholin-4-yl)phenyl]acetamide |
1164535-23-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1457-0014-3mg |
2-[(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-[4-(morpholin-4-yl)phenyl]acetamide |
1164535-23-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1457-0014-4mg |
2-[(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-[4-(morpholin-4-yl)phenyl]acetamide |
1164535-23-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1457-0014-5mg |
2-[(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-[4-(morpholin-4-yl)phenyl]acetamide |
1164535-23-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1457-0014-10mg |
2-[(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-[4-(morpholin-4-yl)phenyl]acetamide |
1164535-23-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide
Comprehensive Overview of 2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide (CAS No. 1164535-23-2)
The compound 2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide (CAS No. 1164535-23-2) is a specialized thiazolidinone derivative with significant potential in pharmaceutical research and development. This molecule features a unique combination of a thiazolidinone core and a morpholine-substituted phenylacetamide moiety, making it an intriguing subject for medicinal chemistry studies. Researchers are particularly interested in its structural characteristics, which may contribute to its biological activity and therapeutic applications.
One of the most searched topics in the field of drug discovery is the exploration of novel small-molecule inhibitors targeting specific enzymes or receptors. The thiazolidinone scaffold present in this compound has been widely investigated for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of the morpholine ring in the structure further enhances its potential as a bioactive molecule, as morpholine derivatives are known for their ability to improve solubility and pharmacokinetic properties.
Recent trends in pharmaceutical research highlight the growing importance of structure-activity relationship (SAR) studies for optimizing drug candidates. The 2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide offers an excellent platform for such investigations, with its modular structure allowing for systematic modifications to enhance potency and selectivity. Many researchers are actively searching for information on thiazolidinone-based drug design and morpholine-containing compounds, making this compound particularly relevant to current scientific inquiries.
The synthetic accessibility of this compound is another area of interest for medicinal chemists. The presence of both thiazolidinone and morpholine moieties in a single molecule presents interesting challenges and opportunities for synthetic optimization. Recent publications have demonstrated various synthetic routes to similar compounds, with particular attention to green chemistry approaches and atom-economical reactions - topics that are currently trending in organic synthesis discussions.
From a drug development perspective, the pharmacokinetic profile of 2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide warrants detailed investigation. The morpholine group is known to influence important drug-like properties such as solubility, metabolic stability, and membrane permeability. These characteristics are frequently searched by professionals looking for lead optimization strategies and ADME (Absorption, Distribution, Metabolism, Excretion) improvements in drug candidates.
The potential biological targets of this compound represent another hot topic in current research. While specific target information may require further investigation, compounds with similar structures have shown activity against various enzyme families and cellular receptors. The scientific community is particularly interested in understanding how the thiazolidinone-morpholine combination might interact with biological systems, as evidenced by the growing number of related publications and patent applications.
In the context of intellectual property and pharmaceutical patents, compounds like 2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide are of significant interest. The unique structural features of this molecule may provide opportunities for novel therapeutic applications, making it a valuable subject for patent landscape analysis. Many professionals search for information on patentable chemical entities and novel drug scaffolds, which aligns perfectly with the characteristics of this compound.
The analytical characterization of this compound is another important aspect that researchers frequently inquire about. Standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are essential for confirming the identity and quality of the material. These analytical methods are among the most searched topics by quality control specialists and process chemists working in pharmaceutical development.
Looking at the broader market trends, there is increasing demand for innovative heterocyclic compounds in drug discovery programs. The thiazolidinone and morpholine pharmacophores contained in this molecule are recognized as privileged structures in medicinal chemistry, capable of interacting with multiple biological targets. This dual functionality makes 2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide particularly attractive for multi-target drug design approaches, a strategy that has gained significant attention in recent years.
For researchers interested in computational chemistry and molecular modeling, this compound presents interesting opportunities for in silico studies. The combination of rigid and flexible elements in its structure makes it an excellent candidate for docking simulations and pharmacophore modeling. These computational approaches are increasingly important in modern drug discovery and are frequently searched topics among cheminformatics professionals.
In conclusion, 2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide (CAS No. 1164535-23-2) represents a fascinating subject for pharmaceutical research with multiple potential applications. Its unique structural features combining thiazolidinone and morpholine pharmacophores make it relevant to current trends in drug discovery, medicinal chemistry, and pharmaceutical development. As research continues to explore the full potential of this compound, it is likely to remain an important focus area for scientists and industry professionals alike.
1164535-23-2 (2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl-N-4-(morpholin-4-yl)phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)